Cas no 79-42-5 (2-sulfanylpropanoic acid)

2-sulfanylpropanoic acid structure
2-sulfanylpropanoic acid structure
Product Name:2-sulfanylpropanoic acid
CAS No:79-42-5
MF:C3H6O2S
MW:106.143539905548
MDL:MFCD00004862
CID:34180
PubChem ID:62326
Update Time:2024-02-20

2-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Thiolactic acid
    • 2-Mercaptopropanic Acid
    • (+/-)-2-mercaptopropionic acid
    • 2-mercapto-propanoicaci
    • 2-thiolacticacid
    • FEMA 3180
    • FEMA 3810
    • thiolactic
    • Thiomilchsure
    • 2-Mercaptopropanoic Acid
    • 2-Mercaptopropionic Acid
    • 2-sulfanylpropanoic acid
    • 2-Mercaptopropanoic acid (ACI)
    • Propionic acid, 2-mercapto- (8CI)
    • Propionic acid, α-mercapto- (3CI)
    • (±)-2-Mercaptopropionic acid
    • 2-Thiolactic acid
    • Mercaptolactic acid
    • Mercaptopropionic acid
    • α-Mercaptopropanoic acid
    • α-Mercaptopropionic acid
    • MDL： MFCD00004862
    • Inchi： 1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5)
    • InChI Key： PMNLUUOXGOOLSP-UHFFFAOYSA-N
    • SMILES： O=C(C(C)S)O
    • BRN： 506218

Computed Properties

  • Exact Mass: 106.00900
  • Monoisotopic Mass: 106.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 61.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Liquid with special smell, corrosive and tear inducing
  • Density: 1.196 g/mL at 25 °C(lit.)
  • Melting Point: 10-14 °C (lit.)
  • Boiling Point: 115°C/20mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: n20/D 1.481(lit.)
  • PH: 2 (H2O, 20℃)(undiluted)
  • Water Partition Coefficient: MISCIBLE
  • PSA: 76.10000
  • LogP: 0.38930
  • Merck: 9340
  • FEMA: 3180 | 2-MERCAPTOPROPIONIC ACID
  • Solubility: It can be miscible with water, ethanol and ether

2-sulfanylpropanoic acid Security Information

2-sulfanylpropanoic acid Customs Data

  • HS CODE：29309070
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-sulfanylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162374-100G
2-sulfanylpropanoic acid
 79-42-5 >97.0%(GC)
100g
 ¥283.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
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 $ 55.00 2022-06-02
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2-sulfanylpropanoic acid Production Method

Production Method 1

5445-17-0 5445-17-0
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: 2669091-24-9 Catalysts: Tetrabutylammonium bromide ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
A convenient synthesis of thiol, trithiocarbonate and disulphide
Gondi, Sudershan R.; Rissing, Christiana Julia; Son, David Y., ChemRxiv, 2021, 1, 1-23

Production Method 2

79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water ;  neutralized
1.2 Reagents: Sodium thiosulfate ;  rt → 90 °C; 5 h, 80 - 90 °C
1.3 Reagents: Sulfuric acid ;  2.5 h, 50 - 90 °C
1.4 1 h, 20 - 40 °C; 40 °C → 90 °C; 1 h, 60 - 90 °C
Reference
Clean synthesis process of 2-mercaptopropionic acid
Zhang, Peng; Wu, Kuixia; Qi, Xin, Shanghai Huagong, 2014, 39(2), 17-20

Production Method 3

6431-92-1 6431-92-1
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Isothiourea-catalysed enantioselective Michael addition of N-heterocyclic pronucleophiles to α,β-unsaturated aryl esters
Shu, Chang; Liu, Honglei; Slawin, Alexandra M. Z.; Carpenter-Warren, Cameron; Smith, Andrew D., Chemical Science, 2020, 11(1), 241-247

Production Method 4

79-42-5 79-42-5
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Gold Solvents: Ethanol ;  10 min, rt
Reference
Electrochemical Reduction of CO2 at Functionalized Au Electrodes
Fang, Yuxin; Flake, John C., Journal of the American Chemical Society, 2017, 139(9), 3399-3405

Production Method 5

79-42-5 79-42-5
16056-34-1 16056-34-1
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Water ;  overnight, rt
Reference
Analytical developments for the determination of monomethylmercury complexes with low molecular mass thiols by reverse phase liquid chromatography hyphenated to inductively coupled plasma mass spectrometry
Bouchet, Sylvain; Bjoern, Erik, Journal of Chromatography A, 2014, 1339, 50-58

Production Method 6

383400-97-3 383400-97-3
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane Solvents: Dichloromethane
Reference
S-4-Methoxytrityl mercapto acids: synthesis and application
Mourtas, S.; Gatos, D.; Kalaitzi, V.; Katakalou, C.; Barlos, K., Tetrahedron Letters, 2001, 42(39), 6965-6967

Production Method 7

51440-83-6 51440-83-6
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Ethanol ,  Water
Reference
Studies on organic thio acids. V
Biilmann, Einar, Justus Liebigs Annalen der Chemie, 1906, 348, 120-143

Production Method 8

79-42-5 79-42-5
2768-02-7 2768-02-7
79-42-5 79-42-5
Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Isopropanol ;  1 d, rt; 1 d, 60 °C
Reference
Transparent polyvinylsilsesquioxane aerogels: investigations on synthetic parameters and surface modification
Shimizu, Taiyo; Kanamori, Kazuyoshi ; Nakanishi, Kazuki, Journal of Sol-Gel Science and Technology, 2017, 82(1), 2-14

Production Method 9

6431-92-1 6431-92-1
79-42-5 79-42-5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
1.2 Reagents: Hydrochloric acid
Reference
Highly enantioselective construction of tertiary thioethers and alcohols via phosphine-catalyzed asymmetric γ-addition reactions of 5H-thiazol-4-ones and 5H-oxazol-4-ones: scope and mechanistic understandings
Wang, Tianli; Yu, Zhaoyuan; Hoon, Ding Long; Huang, Kuo-Wei; Lan, Yu; et al, Chemical Science, 2015, 6(8), 4912-4922

Production Method 10

79-42-5 79-42-5
79-42-5 79-42-5
Reaction Conditions
1.1 Catalysts: 2,2-Dimethoxy-2-phenylacetophenone Solvents: Tetrahydrofuran ;  15 min
Reference
Norbornenyl-Based RAFT Agents for the Preparation of Functional Polymers via Thiol-Ene Chemistry
Stamenovic, Milan M.; Espeel, Pieter; Van Camp, Wim; Du Prez, Filip E., Macromolecules (Washington, 2011, 44(14), 5619-5630

Production Method 11

53907-46-3 53907-46-3
79-42-5 79-42-5
Reaction Conditions
Reference
A process for the preparation of 2-mercaptoalkanoate esters as intermediates for agrochemicals, pharmaceuticals, and perfumes
, Japan, , ,

Production Method 12

79-42-5 79-42-5
Reaction Conditions
Reference
Tetra-substituted ethylenes
Ireland, C. J.; Jones, K.; Pizey, J. S.; Johnson, S., Synthetic Communications, 1976, 6(3), 185-91

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2-sulfanylpropanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79-42-5)2-Mercaptopropionic acid
Order Number:sfd626
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79-42-5)Thiolactic Acid, ≥ 95.0%
Order Number:LE12678
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:79-42-5)2-Mercaptopropionic acid
sfd626
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79-42-5)Thiolactic Acid, ≥ 95.0%
LE12678
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email